Cas no 99584-29-9 (1H-Tetrazole, 1-(3-methylphenyl)-)

1H-Tetrazole, 1-(3-methylphenyl)- structure
99584-29-9 structure
Product Name:1H-Tetrazole, 1-(3-methylphenyl)-
CAS No:99584-29-9
MF:C8H8N4
MW:160.17592048645
CID:1992689
PubChem ID:14450259
Update Time:2025-04-21

1H-Tetrazole, 1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 1-(3-methylphenyl)-
    • 1-(3-methylphenyl)tetrazole
    • YNRHXRGSDWKRDA-UHFFFAOYSA-N
    • 99584-29-9
    • 1-(3-methylphenyl)-1H-tetraazole
    • 1-(3-methylphenyl)-1H-1,2,3,4-tetrazole
    • SCHEMBL917714
    • 1-(m-tolyl)-1h-tetrazole
    • Inchi: 1S/C8H8N4/c1-7-3-2-4-8(5-7)12-6-9-10-11-12/h2-6H,1H3
    • InChI Key: YNRHXRGSDWKRDA-UHFFFAOYSA-N
    • SMILES: N1(C=NN=N1)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 160.074896272Da
  • Monoisotopic Mass: 160.074896272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.6Ų

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